![molecular formula C10H9NO3S B2976491 Methyl 2-amino-4-(furan-2-yl)thiophene-3-carboxylate CAS No. 670271-04-2](/img/structure/B2976491.png)
Methyl 2-amino-4-(furan-2-yl)thiophene-3-carboxylate
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Overview
Description
“Methyl 2-amino-4-(furan-2-yl)thiophene-3-carboxylate” is a chemical compound with the CAS Number: 670271-04-2 . It has a molecular weight of 223.25 and its IUPAC name is methyl 2-amino-4-(2-furyl)-3-thiophenecarboxylate . The compound is solid in physical form .
Synthesis Analysis
The synthesis of thiophene derivatives, such as “Methyl 2-amino-4-(furan-2-yl)thiophene-3-carboxylate”, often involves heterocyclization of various substrates . The Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, is one method that can produce aminothiophene derivatives . Another method, the Paal–Knorr reaction, involves the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents .Molecular Structure Analysis
The molecular structure of “Methyl 2-amino-4-(furan-2-yl)thiophene-3-carboxylate” can be represented by the InChI code: 1S/C10H9NO3S/c1-13-10(12)8-6(5-15-9(8)11)7-3-2-4-14-7/h2-5H,11H2,1H3 .Physical And Chemical Properties Analysis
“Methyl 2-amino-4-(furan-2-yl)thiophene-3-carboxylate” is a solid compound . It has a molecular weight of 223.25 and its IUPAC name is methyl 2-amino-4-(2-furyl)-3-thiophenecarboxylate .Scientific Research Applications
Organic Chemistry Research
“Methyl 2-amino-4-(furan-2-yl)thiophene-3-carboxylate” is a compound used in organic chemistry research . It’s a thiophene-based analog that has been the focus of many scientists due to its potential as a biologically active compound .
Synthesis of Thiophene Derivatives
This compound plays a significant role in the synthesis of thiophene derivatives . Thiophene derivatives are essential heterocyclic compounds that show a variety of properties and applications .
Industrial Chemistry
Thiophene derivatives, including “Methyl 2-amino-4-(furan-2-yl)thiophene-3-carboxylate”, are utilized in industrial chemistry, particularly as corrosion inhibitors .
Material Science
“Methyl 2-amino-4-(furan-2-yl)thiophene-3-carboxylate” and other thiophene-mediated molecules play a prominent role in the advancement of organic semiconductors .
Electronics
These molecules are also used in the fabrication of organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs) .
Pharmacological Properties
Compounds with the thiophene ring system, including “Methyl 2-amino-4-(furan-2-yl)thiophene-3-carboxylate”, exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .
Future Directions
Thiophene-based analogs, such as “Methyl 2-amino-4-(furan-2-yl)thiophene-3-carboxylate”, have been the focus of a growing number of scientists due to their potential as biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects . Therefore, future research may continue to explore the synthesis, properties, and applications of thiophene derivatives.
Mechanism of Action
Target of Action
Methyl 2-amino-4-(furan-2-yl)thiophene-3-carboxylate is a thiophene-based compound . Thiophene derivatives are known to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties . .
Mode of Action
Thiophene derivatives are known to interact with various biological targets to exert their effects .
Biochemical Pathways
Thiophene derivatives are known to interact with various biochemical pathways to exert their pharmacological effects .
Result of Action
Thiophene derivatives are known to exert a variety of pharmacological effects, including anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .
properties
IUPAC Name |
methyl 2-amino-4-(furan-2-yl)thiophene-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO3S/c1-13-10(12)8-6(5-15-9(8)11)7-3-2-4-14-7/h2-5H,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTZRPPAFHJSSHC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(SC=C1C2=CC=CO2)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-amino-4-(furan-2-yl)thiophene-3-carboxylate |
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